Cas no 592551-69-4 ((1R,2S)-1-phenyl-2-(pyrrolidin-1-yl)propan-1-amine)

• Product Name: (1R,2S)-1-phenyl-2-(pyrrolidin-1-yl)propan-1-amine
• CAS No: 592551-69-4
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• MDL: MFCD24626613
• CID: 5604881
• PubChem ID: 30430197
• Update Time: 2025-06-08

(1R,2S)-1-phenyl-2-(pyrrolidin-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-1-Phenyl-2-pyrrolizino-1-propanamine
• (1R,2S)-1-phenyl-2-(pyrrolidin-1-yl)propan-1-amine
• (1R,2S)-1-phenyl-2-pyrrolidin-1-ylpropan-1-amine
• EN300-6497812
• 592551-69-4

• MDL： MFCD24626613
• Inchi： 1S/C13H20N2/c1-11(15-9-5-6-10-15)13(14)12-7-3-2-4-8-12/h2-4,7-8,11,13H,5-6,9-10,14H2,1H3/t11-,13-/m0/s1
• InChI Key： MNFCLYMKKNXXHS-AAEUAGOBSA-N
• SMILES： N1(CCCC1)[C@@H](C)[C@@H](C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.3Ų

Additional information on (1R,2S)-1-phenyl-2-(pyrrolidin-1-yl)propan-1-amine

Chemical Profile of (1R,2S)-1-phenyl-2-(pyrrolidin-1-yl)propan-1-amine (CAS No. 592551-69-4)

(1R,2S)-1-phenyl-2-(pyrrolidin-1-yl)propan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique stereochemical configuration and structural properties. This molecule, identified by the CAS number 592551-69-4, has garnered attention due to its potential applications in drug discovery and development. The presence of a phenyl group and a pyrrolidinyl moiety in its structure contributes to its distinctive chemical behavior and reactivity, making it a subject of extensive research in synthetic organic chemistry and medicinal chemistry.

The stereochemistry of (1R,2S)-1-phenyl-2-(pyrrolidin-1-yl)propan-1-amine plays a crucial role in determining its biological activity. The (R,S) configuration at the chiral centers imparts specific interactions with biological targets, which can influence the efficacy and selectivity of potential therapeutic agents. This aspect has been extensively studied in recent years, with researchers exploring how different stereoisomers can modulate pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the structural features of (1R,2S)-1-phenyl-2-(pyrrolidin-1-yl)propan-1-amine. These techniques have enabled the prediction of binding affinities and interactions with various biological targets, including enzymes and receptors. Such studies are crucial for designing molecules with enhanced binding specificity and reduced side effects. The integration of machine learning algorithms has further accelerated the process of identifying promising candidates for drug development.

The synthesis of (1R,2S)-1-phenyl-2-(pyrrolidin-1-yl)propan-1-amine involves complex organic transformations that require precise control over reaction conditions. The use of chiral auxiliaries or catalysts has been reported to facilitate the stereoselective synthesis of this compound. These methodologies align with the growing trend in green chemistry, where efficient and sustainable synthetic routes are prioritized. The development of such processes not only enhances yield but also minimizes waste, contributing to environmentally friendly drug production.

In the realm of medicinal chemistry, (1R,2S)-1-phenyl-2-(pyrrolidin-1-yl)propan-1-amine has been explored as a key intermediate in the synthesis of more complex pharmaceuticals. Its structural framework allows for modifications that can lead to novel therapeutic agents targeting various diseases. For instance, derivatives of this compound have shown promise in preclinical studies as potential treatments for neurological disorders due to their ability to interact with specific neurotransmitter receptors. The pyrrolidinyl group, in particular, is known for its ability to modulate receptor activity, making it a valuable component in drug design.

The pharmacological properties of (1R,2S)-1-phenyl-2-(pyrrolidin-1-yl)propan-1-amine have been investigated through both in vitro and in vivo studies. These experiments have provided critical data on its metabolic stability, distribution, excretion, and toxicity profiles. Understanding these parameters is essential for assessing the safety and efficacy of potential drugs before they enter clinical trials. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound's degradation products and interaction mechanisms.

The role of stereochemistry in determining the biological activity of pharmaceuticals cannot be overstated. The (R,S) configuration of (1R,2S)-1 phenyl - 2 - ( py rrol idin - 1 - yl ) pro pan - 1 - am ine influences its interaction with biological targets at both molecular and cellular levels. This has led to the development of enantioselective synthesis methods that allow for the production of single enantiomers with enhanced therapeutic effects. Such approaches are particularly relevant in cases where one enantiomer exhibits desirable pharmacological properties while the other may be inactive or even harmful.

The integration of interdisciplinary approaches has been instrumental in advancing our understanding of ( 1 R , 2 S ) - 1 - phen yl - 2 - ( p y r rol idin - 1 - yl ) pro pan - 1 - am ine. Collaborations between organic chemists, biochemists, pharmacologists, and computational scientists have led to innovative strategies for drug discovery. For example, high-throughput screening techniques combined with structure-based drug design have accelerated the identification of lead compounds derived from this scaffold. Such integrative efforts are essential for translating basic research findings into tangible therapeutic benefits.

The future prospects for ( 1 R , 2 S ) - 1 - phen yl - 2 - ( p y r rol idin - 1 - yl ) pro pan - 1 - am ine in pharmaceutical applications remain promising. Ongoing research aims to optimize synthetic routes further and explore new derivatives with improved pharmacological profiles. Additionally, advancements in biocatalysis and flow chemistry may offer sustainable alternatives for large-scale production. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in next-generation drug development.